1-Piperazinyl(2-thiazolyl)methanone
Cat. No. B8569011
M. Wt: 197.26 g/mol
InChI Key: JZBNWJPFEZAUHS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
CC(C)(C)OC(=O)N1CCN(C(=O)c2nccs2)CC1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
|
REACTION_SMILES
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[C:1]([O:2][C:3](=[O:4])[N:8]1[CH2:9][CH2:10][N:11]([C:14](=[O:15])[c:16]2[s:17][cH:18][cH:19][n:20]2)[CH2:12][CH2:13]1)([CH3:5])([CH3:6])[CH3:7].[Cl:28][CH2:29][Cl:30].[F:21][C:22]([C:23](=[O:24])[OH:25])([F:26])[F:27]>>[F:21][C:22]([C:23](=[O:24])[OH:25])([F:26])[F:27].[NH:8]1[CH2:9][CH2:10][N:11]([C:14](=[O:15])[c:16]2[s:17][cH:18][cH:19][n:20]2)[CH2:12][CH2:13]1
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Inputs
Step One
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Name
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CC(C)(C)OC(=O)N1CCN(C(=O)c2nccs2)CC1
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|
Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CC(C)(C)OC(=O)N1CCN(C(=O)c2nccs2)CC1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
ClCCl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=C(O)C(F)(F)F
|
Outcomes
Product
|
Name
|
|
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Type
|
product
|
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Smiles
|
O=C(O)C(F)(F)F
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
O=C(c1nccs1)N1CCNCC1
|
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
